Cas no 1805223-63-5 (5-Chloro-2-chloromethyl-3-cyanobenzoic acid)

• Product Name: 5-Chloro-2-chloromethyl-3-cyanobenzoic acid
• CAS No: 1805223-63-5
• MF: C₉H₅Cl₂NO₂
• MW: 230.047500371933
• CID: 4980731
• Update Time: 2025-05-25

5-Chloro-2-chloromethyl-3-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-chloromethyl-3-cyanobenzoic acid

• Inchi： 1S/C9H5Cl2NO2/c10-3-8-5(4-12)1-6(11)2-7(8)9(13)14/h1-2H,3H2,(H,13,14)
• InChI Key： RJNGENJQYCZRPW-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(=CC=1C(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 5-Chloro-2-chloromethyl-3-cyanobenzoic acid

Introduction to 5-Chloro-2-chloromethyl-3-cyanobenzoic acid (CAS No. 1805223-63-5)

5-Chloro-2-chloromethyl-3-cyanobenzoic acid (CAS No. 1805223-63-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its chloro and cyano functional groups, presents a versatile platform for further chemical modifications and biological evaluations. Its molecular structure, featuring a benzoic acid backbone with substituents at the 2nd and 3rd positions, makes it an intriguing candidate for the synthesis of novel derivatives with enhanced pharmacological activities.

The 5-Chloro-2-chloromethyl-3-cyanobenzoic acid molecule exhibits distinct electronic and steric characteristics that influence its reactivity in various chemical transformations. The presence of two chlorine atoms at the 2-position and 5-position, along with a cyano group at the 3-position, contributes to its potential as an intermediate in the synthesis of more complex molecules. These substituents not only enhance its solubility in organic solvents but also facilitate its participation in nucleophilic substitution reactions, which are pivotal in drug discovery processes.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that exhibit dual functionality, allowing for multiple points of interaction with biological targets. The 5-Chloro-2-chloromethyl-3-cyanobenzoic acid structure aligns well with this trend, as it can serve as a precursor for the development of molecules that target multiple pathways simultaneously. This property is particularly valuable in the treatment of multifactorial diseases where a polypharmacological approach is required.

One of the most promising applications of 5-Chloro-2-chloromethyl-3-cyanobenzoic acid lies in its potential use as a building block for anticancer agents. Preliminary studies have suggested that derivatives of this compound may inhibit key enzymes involved in tumor proliferation and angiogenesis. The chloromethyl group, in particular, offers a site for further functionalization, enabling the attachment of other pharmacophores that can enhance binding affinity to biological targets. Additionally, the cyano group can be transformed into other functional groups such as carboxylic acids or amides, expanding the range of possible derivatives.

The synthesis of 5-Chloro-2-chloromethyl-3-cyanobenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination of benzoic acid derivatives followed by cyanation and further functionalization at specific positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to introduce additional substituents with high precision. These synthetic strategies are critical for producing derivatives with tailored properties for specific applications.

The biological activity of 5-Chloro-2-chloromethyl-3-cyanobenzoic acid has been evaluated in various preclinical models, demonstrating its potential as an anti-inflammatory agent. Studies have shown that certain derivatives exhibit significant reduction in pro-inflammatory cytokine production, making them promising candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The ability to modulate inflammatory pathways is crucial, as chronic inflammation is implicated in the pathogenesis of numerous diseases.

Furthermore, the 5-Chloro-2-chloromethyl-3-cyanobenzoic acid scaffold has been investigated for its antimicrobial properties. Research indicates that modifications at the chloromethyl and cyano positions can enhance activity against resistant bacterial strains. This is particularly relevant in an era where antibiotic resistance is becoming increasingly prevalent, necessitating the development of novel antimicrobial agents. The compound's structural versatility allows for the design of molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The role of computational chemistry in optimizing 5-Chloro-2-chloromethyl-3-cyanobenzoic acid derivatives cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets, enabling rational drug design. By leveraging computational tools, researchers can identify optimal modifications that enhance potency while minimizing off-target effects. This approach accelerates the drug discovery process and reduces experimental costs associated with trial-and-error synthesis.

Recent advancements in green chemistry have also influenced the synthesis of 5-Chloro-2-chloromethyl-3-cyanobenzoic acid, emphasizing sustainable practices and minimal waste generation. Techniques such as flow chemistry and biocatalysis have been adopted to improve efficiency and environmental compatibility. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing, ensuring that future drug development is both effective and environmentally responsible.

The future prospects for 5-Chloro-2-chloromethyl-3-cyanobenzoic acid are promising, with ongoing research exploring new therapeutic applications and synthetic methodologies. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. As our understanding of biological mechanisms continues to evolve, so too will our ability to harness the potential of this versatile compound.